![molecular formula C8H15ClN2OS B600881 2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol CAS No. 1051463-24-1](/img/structure/B600881.png)
2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol
Overview
Description
“2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol” is a chemical compound with the molecular formula C8H14N2OS . It is also known by other names such as Cobicistat Impurity HCl .
Molecular Structure Analysis
The molecular structure of this compound includes a thiazole ring, which is a ring structure consisting of three carbon atoms, one nitrogen atom, and one sulfur atom . The compound also contains a methylamino group and a propan-2-ol group .
Physical And Chemical Properties Analysis
The molecular weight of this compound is 186.28 g/mol . It has a topological polar surface area of 73.4 Ų, indicating its polarity . The compound has a complexity of 152, as computed by Cactvs 3.4.6.11 .
Scientific Research Applications
Pharmaceutical Research
Cobicistat impurities reference standards, including Cobicistat Impurity HCl, are useful in pharmaceutical research . They play a crucial role in the development of new pharmaceutical products .
ANDA and DMF Filing
These impurities are also used in Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) filing . This process is essential for the approval of generic drugs .
Quality Control
In the field of quality control (QC), Cobicistat Impurity HCl is used to ensure the quality and safety of pharmaceutical products . It helps in identifying any impurities in the drug .
Method Validation
Cobicistat Impurity HCl is used in method validation, a process that confirms whether the analytical method used for testing is suitable for its intended purpose .
Stability Studies
This compound is used in stability studies, which are tests conducted to determine the stability of pharmaceutical products under the influence of various environmental factors such as temperature, humidity, and light .
Identification of Unknown Impurities
Cobicistat Impurity HCl is used in the identification of unknown impurities in pharmaceutical products . This is crucial for ensuring the safety and efficacy of the drugs .
Assessment of Genotoxic Potential
It is also used in the assessment of genotoxic potential, which is the potential of a substance to damage the genetic information within a cell causing mutations .
Analytical Method Development
Cobicistat Impurity 18 can be used for the analytical method development, a process of proving that an analytical method is acceptable for its intended purpose .
Future Directions
Mechanism of Action
Target of Action
Cobicistat Impurity HCl, also known as 2-[4-(methylaminomethyl)-1,3-thiazol-2-yl]propan-2-ol, primarily targets cytochrome P450 3A (CYP3A) isoforms . These are enzymes that play a crucial role in the metabolism of a wide variety of substances, including many drugs .
Mode of Action
Cobicistat acts as a mechanism-based inhibitor of CYP3A isoforms . It inhibits the CYP3A-mediated metabolism, which increases the systemic exposure of coadministered agents that are metabolized by CYP3A enzymes . This enables increased anti-viral activity at a lower dosage .
Biochemical Pathways
The primary biochemical pathway affected by Cobicistat is the metabolism of drugs in the body. By inhibiting CYP3A enzymes, Cobicistat prevents the breakdown of certain drugs, allowing them to remain in the system longer and exert their effects more effectively .
Pharmacokinetics
As a cyp3a inhibitor, it is known to affect the metabolism of other drugs, potentially increasing their bioavailability .
Result of Action
The primary result of Cobicistat’s action is the increased systemic exposure of coadministered agents that are metabolized by CYP3A enzymes . This can lead to more effective treatment outcomes and a decreased side effect profile .
Action Environment
The action of Cobicistat can be influenced by various environmental factors. For instance, the presence of other drugs that are metabolized by CYP3A enzymes can affect its efficacy . Additionally, individual variations in CYP3A enzyme levels can impact the effectiveness of Cobicistat .
properties
IUPAC Name |
2-[4-(methylaminomethyl)-1,3-thiazol-2-yl]propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2OS/c1-8(2,11)7-10-6(4-9-3)5-12-7/h5,9,11H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXDSMGBSRJCUTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=NC(=CS1)CNC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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